Cas no 1093659-81-4 (4-Fluoroaniline-2,3,5,6-d4)

4-Fluoroaniline-2,3,5,6-d4 is a deuterated analog of 4-fluoroaniline, where four hydrogen atoms at the 2, 3, 5, and 6 positions are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and reduced background interference. Its high isotopic purity (>98%) ensures reliable performance in mechanistic studies, metabolic research, and tracer applications. The deuterium substitution also increases molecular stability, making it valuable for investigating reaction pathways and degradation kinetics. This compound is particularly useful in pharmaceutical and agrochemical research, where precise tracking of molecular behavior is essential.

4-Fluoroaniline-2,3,5,6-d4 structure

Product Name:4-Fluoroaniline-2,3,5,6-d4

CAS No:1093659-81-4

MF:C₆H₆FN

MW:115.14159154892

CID:1066239

PubChem ID:57608685

Update Time:2025-06-08

4-Fluoroaniline-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

- 4-Fluoroaniline-2,3,5,6-d4
- N,N,2,3-tetradeuterio-4-fluoroaniline
- D98648
- SCHEMBL8787859
- 2,3,5,6-tetradeuterio-4-fluoro-aniline
- 4-Fluoroaminobenzene-2,3,5,6-d4
- DB-295283
- 1093659-81-4
- 4-Fluoroaniline--d4
- Inchi： 1S/C6H6FN/c7-5-1-3-6(8)4-2-5/h1-4H,8H2/i1D,3D/hD2
- InChI Key： KRZCOLNOCZKSDF-CWYMZFTFSA-N
- SMILES： FC1C=CC(=C([2H])C=1[2H])N([2H])[2H]

Computed Properties

Exact Mass: 115.073534341 g/mol
Monoisotopic Mass: 115.073534341 g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 66.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 115.14
XLogP3: 1.1
Topological Polar Surface Area: 26

4-Fluoroaniline-2,3,5,6-d4 Pricemore >>

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